Cas no 287105-48-0 (Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-3-(4-morpholinyl)-, (1R,2S,3R,4S)-)

Technical Introduction: (1R,2S,3R,4S)-1,7,7-Trimethyl-3-(4-morpholinyl)bicyclo[2.2.1]heptan-2-ol is a stereochemically defined bicyclic tertiary alcohol featuring a morpholine substituent. Its rigid bicyclo[2.2.1]heptane framework and chiral centers impart structural specificity, making it valuable for asymmetric synthesis or as a building block in pharmaceuticals and agrochemicals. The morpholine moiety enhances solubility and offers potential for further functionalization. The defined stereochemistry ensures reproducible reactivity in stereoselective transformations. This compound may serve as a precursor for chiral ligands or catalysts, leveraging its constrained geometry to influence enantioselectivity. High purity and precise stereocontrol are critical for applications requiring molecular precision. Storage under inert conditions is recommended to preserve stability.

Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-3-(4-morpholinyl)-, (1R,2S,3R,4S)- structure

287105-48-0 structure

Product Name:Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-3-(4-morpholinyl)-, (1R,2S,3R,4S)-

CAS No:287105-48-0

MF:C₁₄H₂₅NO₂

MW:239.353804349899

CID:248686

PubChem ID:11481841

Update Time:2025-06-08

Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-3-(4-morpholinyl)-, (1R,2S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-3-(4-morpholinyl)-, (1R,2S,3R,4S)-
- (1S,2R,3S,4R)-4,7,7-trimethyl-2-morpholin-4-ylbicyclo[2.2.1]heptan-3-ol
- (2S)-3-exo-(Morpholino)isoborneol
- [(-)-MIB]
- SCHEMBL9904074
- 287105-48-0
- (1R,2S,3R,4S)-1,7,7-trimethyl-3-morpholin-4-ylbicyclo[2.2.1]heptan-2-ol
- DTXSID20467297
- J-017207
- DB-246704
- (1R,2s,3r,4s)-1,7,7-trimethyl-3-(4-morpholinyl)bicyclo[2.2.1]heptan-2-ol
- Inchi： 1S/C14H25NO2/c1-13(2)10-4-5-14(13,3)12(16)11(10)15-6-8-17-9-7-15/h10-12,16H,4-9H2,1-3H3/t10-,11-,12-,14+/m1/s1
- InChI Key： ZUCSYVYDPCTIJI-BYNQJWBRSA-N
- SMILES： O[C@@H]1[C@@H]([C@H]2CC[C@]1(C)C2(C)C)N1CCOCC1

Computed Properties

Exact Mass: 239.18865
Monoisotopic Mass: 239.188529040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 32.7Å²

Experimental Properties

Density: 1.1
Melting Point: 56-65 °C
Boiling Point: 323.1°C at 760 mmHg
Flash Point: 149.2°C
Refractive Index: 1.532
PSA: 32.7
LogP: 1.44210

Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-3-(4-morpholinyl)-, (1R,2S,3R,4S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-254399-500 mg	(2S)-3-exo-(Morpholino)isoborneol,	287105-48-0		500MG	￥1,880.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-254399-500mg	(2S)-3-exo-(Morpholino)isoborneol,	287105-48-0		500mg	￥1880.00	2023-09-05